Cas no 1342529-45-6 (3-(propan-2-yloxy)propane-1-sulfonamide)

• Product Name: 3-(propan-2-yloxy)propane-1-sulfonamide
• CAS No: 1342529-45-6
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 5915779
• PubChem ID: 21326932
• Update Time: 2025-06-08

3-(propan-2-yloxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, 3-(1-methylethoxy)-
• 3-(propan-2-yloxy)propane-1-sulfonamide
• SCHEMBL11525144
• AKOS013518681
• 1342529-45-6
• EN300-1120805

• Inchi： 1S/C6H15NO3S/c1-6(2)10-4-3-5-11(7,8)9/h6H,3-5H2,1-2H3,(H2,7,8,9)
• InChI Key： PEAQNLKVXDEOTJ-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCOC(C)C

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 293.0±42.0 °C(Predicted)
• pka: 10?+-.0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(propan-2-yloxy)propane-1-sulfonamide

Research Briefing on 3-(propan-2-yloxy)propane-1-sulfonamide (CAS: 1342529-45-6) in Chemical Biology and Pharmaceutical Applications

3-(propan-2-yloxy)propane-1-sulfonamide (CAS: 1342529-45-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique physicochemical properties, making it a promising candidate for drug development and biochemical applications. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 3-(propan-2-yloxy)propane-1-sulfonamide, highlighting its improved yield and purity through a novel catalytic process. The research team utilized NMR spectroscopy and X-ray crystallography to confirm the compound's molecular structure, revealing interesting conformational flexibility that may contribute to its biological activity. These findings provide a solid foundation for further pharmacological investigations of this compound.

In terms of biological activity, preliminary screening data from multiple research groups suggest that 3-(propan-2-yloxy)propane-1-sulfonamide shows selective inhibitory effects against certain carbonic anhydrase isoforms. This property has sparked interest in its potential application for treating conditions such as glaucoma, epilepsy, and certain cancers where carbonic anhydrase overexpression plays a pathological role. Current research is focusing on structure-activity relationship studies to optimize its inhibitory potency and selectivity.

The compound's physicochemical properties, particularly its solubility profile and membrane permeability, have also been investigated in recent pharmacokinetic studies. Data indicates that 3-(propan-2-yloxy)propane-1-sulfonamide demonstrates favorable absorption characteristics in preclinical models, with good oral bioavailability. These findings position it as a promising lead compound for further drug development efforts, though additional ADMET studies are warranted to fully characterize its pharmacological profile.

Emerging applications of 1342529-45-6 extend beyond traditional small molecule therapeutics. Several research groups are exploring its use as a building block in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates. The compound's sulfonamide group provides a versatile handle for conjugation chemistry while maintaining favorable drug-like properties, making it particularly valuable for these advanced therapeutic modalities.

Looking forward, the research community anticipates several key developments related to 3-(propan-2-yloxy)propane-1-sulfonamide. Ongoing studies are investigating its potential in combination therapies and its application in diagnostic imaging agents. The compound's unique structural features continue to inspire novel synthetic approaches and derivative development, suggesting that it will remain an important focus of chemical biology research in the coming years.